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Compound of Interest

Compound Name: GC583

Cat. No.: B1192733

Note: Initial searches for the compound "GC583" did not yield any specific information on its
antiviral activity. However, a compound with a similar nomenclature, "GC-376," is a well-
documented broad-spectrum antiviral agent, particularly against coronaviruses. It is highly
probable that the query intended to refer to GC-376. The following application notes and
protocols are based on the available scientific literature for GC-376.

Introduction

GC-376 is a potent inhibitor of the main protease (Mpro), an enzyme essential for the
replication of many viruses, including coronaviruses.[1][2] By targeting Mpro, GC-376
effectively blocks the viral replication cycle.[2] This document provides a summary of the
antiviral activity of GC-376 in various cell lines, detailed experimental protocols for its
evaluation, and diagrams illustrating its mechanism of action and experimental workflows.

Data Presentation: Antiviral Activity and Cytotoxicity
of GC-376

The antiviral efficacy of GC-376 has been evaluated in several cell lines against a range of
coronaviruses. The tables below summarize the 50% effective concentration (EC50) and 50%
cytotoxic concentration (CC50) values.
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Selectivity
Virus Cell Line EC50 (pM) CC50 (pM) Index (Sl = Reference
CC50/EC50)
SARS-CoV-2 Caco-2 0.45 £ 0.05 >100 >222 [2]
SARS-CoV-2 Vero E6 0.16 £ 0.03 >100 >625 [2]
MERS-CoV Vero E6 0.12 +0.02 >100 >833 [2]
HCoV-0C43 HCT-8 0.084 + 0.01 >100 >1190 [2]
HCoV-229E MRC-5 3.37+£041 >100 >29.6 [2]
HCoV-NL63 LLC-MK2 0.099+0.01  >100 >1010 [2]

Mechanism of Action

GC-376 is a prodrug that is converted to its active form, a dipeptide-based protease inhibitor,
within the cell. The active form of GC-376 targets and covalently binds to the catalytic cysteine
residue in the active site of the viral main protease (Mpro). This binding inactivates the enzyme,
preventing it from cleaving the viral polyproteins into functional proteins required for viral
replication.[2] In some cell types, such as Vero cells, GC-376 has a dual mechanism of action,
inhibiting both the viral Mpro and the host cell's cathepsin L, which is involved in viral entry.[1]
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CPE Assay Workflow

Antiviral Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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